![molecular formula C9H8ClF2N3O B1459616 4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]aniline hydrochloride CAS No. 1798731-87-9](/img/structure/B1459616.png)
4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]aniline hydrochloride
Overview
Description
4-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]aniline hydrochloride (4-DMODA-HCl) is a small molecule used in scientific research. It is a difluoromethylated derivative of aniline hydrochloride, and is used as a probe for the study of protein-protein interactions. 4-DMODA-HCl is a useful tool for investigating protein-protein interactions, as it is relatively stable, has a low molecular weight, and is soluble in a variety of solvents.
Scientific Research Applications
Novel Antitumor Agents
Research has shown that novel 1,2,4-oxadiazole derivatives exhibit promising antitumor activity. For example, Maftei et al. (2016) explored the synthesis and structural analysis of new 1,2,4-oxadiazole derivatives, assessing their in vitro anticancer activity across a panel of cell lines. Some compounds demonstrated good potency, indicating their potential as antitumor agents (Maftei et al., 2016). Similarly, Ahsan et al. (2018) synthesized a series of 1,3,4-oxadiazole analogues, revealing significant antiproliferative activity against various cancer cell lines, underscoring the therapeutic potential of these compounds (Ahsan et al., 2018).
Antimicrobial Activity
The synthesis of 1,3,4-oxadiazole derivatives has also been investigated for antimicrobial applications. Kavitha et al. (2016) studied the in vitro antibacterial and antifungal activities of synthesized 1,3,4-oxadiazole derivatives, showing moderate to good antimicrobial activities against several strains (Kavitha et al., 2016).
Enzyme Inhibition
Another area of interest is the inhibition of enzymes such as carbonic anhydrase. Angapelly et al. (2018) developed a one-pot synthesis method for 1,3,4-oxadiazole derivatives with potential carbonic anhydrase inhibitory activity. The compounds exhibited low micromolar to nanomolar activity against several human isoforms, indicating their promise as enzyme inhibitors (Angapelly et al., 2018).
Sensing Applications
Moreover, research into the application of 1,2,4-oxadiazole derivatives for sensing purposes has been conducted. Naik et al. (2018) investigated the fluorescence quenching of thiophene-substituted 1,3,4-oxadiazole derivatives by aniline, demonstrating their potential as aniline sensors through fluorescence quenching mechanisms (Naik et al., 2018).
properties
IUPAC Name |
4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]aniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2N3O.ClH/c10-7(11)9-13-8(14-15-9)5-1-3-6(12)4-2-5;/h1-4,7H,12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQSVQMGFDPRCPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=N2)C(F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClF2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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